3-(N,4-dimethylphenylsulfonamido)-N-(2-fluorobenzyl)thiophene-2-carboxamide

• IUPAC Name: N-[(2-fluorophenyl)methyl]-3-[methyl-(4-methylphenyl)sulfonylamino]thiophene-2-carboxamide
• InChI: InChI=1S/C20H19FN2O3S2/c1-14-7-9-16(10-8-14)28(25,26)23(2)18-11-12-27-19(18)20(24)22-13-15-5-3-4-6-17(15)21/h3-12H,13H2,1-2H3,(H,22,24)
• InChI Key: JWKGCACDFRMWQZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(C)C2=C(SC=C2)C(=O)NCC3=CC=CC=C3F
• Molecular Formula: C20H19FN2O3S2
• Molecular Weight: 418.5 g/mol

Description

3-(N,4-dimethylphenylsulfonamido)-N-(2-fluorobenzyl)thiophene-2-carboxamide, also known as DMTFTH, is a synthetic compound that has been extensively studied for its potential applications in scientific research. DMTFTH belongs to the class of sulfonamide compounds, which are known for their diverse pharmacological properties.

Scientific Research Applications

Synthesis and Biological Activity :

• Compounds with structural similarities to 3-(N,4-dimethylphenylsulfonamido)-N-(2-fluorobenzyl)thiophene-2-carboxamide have been synthesized and evaluated for their biological activities. For example, a study on aromatic sulfonamide inhibitors of carbonic anhydrases showed these compounds exhibited nanomolar inhibitory concentration against several isoenzymes, highlighting their potential in therapeutic applications (Supuran, Maresca, Gregáň, & Remko, 2013).

Sensing and Detection Technologies :

• Research on reaction-based fluorescent probes for discrimination of thiophenols over aliphatic thiols utilized compounds with sulfonamide groups for selective detection, indicating the application of such chemical structures in environmental and biological sciences (Wang, Han, Jia, Zhou, & Deng, 2012).

Polymer Science :

• Studies on the synthesis and characterization of aromatic polyamides based on ether-sulfone-dicarboxylic acids have been conducted, where sulfonamide and related compounds play a crucial role in developing new materials with potential applications in various industries (Hsiao & Huang, 1997).

Enzyme Inhibition for Therapeutic Applications :

• A diverse series of substituted benzenesulfonamides were investigated as aldose reductase inhibitors with antioxidant activity. These studies emphasize the therapeutic potential of sulfonamide derivatives in managing long-term diabetic complications (Alexiou & Demopoulos, 2010).

Fluorescence Spectroscopy :

• The effect of solvent on the absorption and fluorescence spectra of biologically active carboxamides has been explored, providing insights into the photophysical properties of these compounds, which could be valuable in designing fluorescent probes and materials (Patil, Melavanki, Kapatkar, Ayachit, & Saravanan, 2011).